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Compound of Interest

Compound Name: Avn-101

Cat. No.: B3183700

This document provides crucial safety and logistical information for the proper disposal of Avn-
101, a compound identified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects.[1] The following procedures are designed to ensure the safety of laboratory
personnel and to minimize environmental impact, adhering to standard laboratory safety and
chemical handling practices. This guidance is intended for researchers, scientists, and drug
development professionals.

Hazard Summary and Safety Precautions

Before handling or disposing of Avn-101, it is imperative to be aware of its associated hazards.
The compound is classified with the following hazard statements:

e H302: Harmful if swallowed.[1]
e H410: Very toxic to aquatic life with long lasting effects.[1]

Personnel handling Avn-101 must wear appropriate personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat. All handling should be performed in a well-
ventilated area or a chemical fume hood.[1]

Step-by-Step Disposal Procedures

The primary directive for the disposal of Avn-101 is to avoid release to the environment and to
dispose of the waste through an approved waste disposal plant.[1]
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o Waste Collection:

o Collect all waste containing Avn-101, including unused product, contaminated
consumables (e.g., pipette tips, vials), and cleaning materials, in a designated and clearly
labeled hazardous waste container.

o The container must be compatible with the chemical properties of Avn-101 and be kept
securely closed.

e Spill Management:

o In the event of a spill, prevent further leakage and keep the product away from drains and
water courses.[1]

o For liquid spills, absorb the material with an inert, finely-powdered liquid-binding material
such as diatomite or universal binders.[1]

o Decontaminate affected surfaces and equipment by scrubbing with alcohol.[1]

o Collect all contaminated materials from the cleanup and place them in the designated
hazardous waste container for disposal.[1]

e Final Disposal:

o Dispose of the hazardous waste container with Avn-101 through a licensed and approved
hazardous waste disposal company.

o All disposal activities must be conducted in strict accordance with all applicable country,
federal, state, and local regulations.[1]

Incompatible Materials

To prevent hazardous reactions, do not mix Avn-101 waste with strong acids/alkalis or strong
oxidizing/reducing agents.[1]

Quantitative Data
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No specific quantitative data for disposal, such as concentration limits for drain disposal or
chemical neutralizer quantities, is available in the provided documentation. All waste,
regardless of concentration, should be treated as hazardous.

Parameter Value Reference
Acute Toxicity, Oral Category 4 [1]
Acute Aquatic Toxicity Category 1 [1]
Chronic Aquatic Toxicity Category 1 [1]

Experimental Protocols

Detailed experimental protocols for the chemical neutralization or degradation of Avn-101 for
disposal purposes are not provided in the available safety data sheets. The recommended
procedure is professional disposal.

Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of Avn-101.
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Caption: Logical workflow for the proper disposal of Avn-101.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. AVN-101]1025725-91-0|MSDS [dcchemicals.com]

« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Avn-101].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3183700#avn-101-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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